Cas no 1336405-31-2 ((2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine)

• Product Name: (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine
• CAS No: 1336405-31-2
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 5906674
• PubChem ID: 165705824
• Update Time: 2025-05-23

(2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine
• 1336405-31-2
• EN300-1980188

• Inchi： 1S/C9H10ClF2N/c1-5(13)4-6-2-3-7(11)8(10)9(6)12/h2-3,5H,4,13H2,1H3/t5-/m1/s1
• InChI Key： WCVNQCUQFWHPJS-RXMQYKEDSA-N
• SMILES： ClC1=C(C=CC(=C1F)C[C@@H](C)N)F

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine

Introduction to (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine and Its Significance in Modern Chemical Research

(2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine, with the CAS number 1336405-31-2, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, represents a critical component in the development of novel therapeutic agents. The presence of both fluorine and chlorine substituents in its aromatic ring confers distinct electronic and steric effects, making it a versatile scaffold for medicinal chemistry applications.

The compound's stereochemistry, specifically the (2R) configuration at the propan-2-amine chiral center, plays a pivotal role in determining its biological activity. Chiral molecules often exhibit different pharmacological profiles depending on their stereochemical configuration, necessitating precise synthesis and characterization. The (2R) configuration of this amine derivative is particularly noteworthy, as it has been identified as a key structural feature in several bioactive molecules.

In recent years, there has been a surge in research focused on developing fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 3-chloro-2,4-difluorophenyl moiety in (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine is a prime example of such a structural feature. Fluorine atoms are known to increase the lipophilicity of molecules, thereby facilitating their penetration across biological membranes. Additionally, the electron-withdrawing nature of fluorine can modulate the electronic properties of the aromatic ring, influencing reactivity and binding interactions.

One of the most compelling aspects of this compound is its potential application in the development of next-generation pharmaceuticals. Researchers have been exploring its utility as a building block for more complex molecules with targeted therapeutic effects. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes implicated in various diseases, including cancer and inflammatory disorders. The chlorine substituent further enhances its reactivity, allowing for facile functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling.

The synthesis of (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine presents unique challenges due to its complex stereochemistry and electronic environment. Advanced synthetic methodologies, including asymmetric hydrogenation and enantioselective catalysis, are employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The ability to fine-tune molecular properties through strategic substitution has led to the identification of several lead compounds with significant therapeutic potential. (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine stands out as a promising candidate due to its well-defined stereochemistry and functional diversity. Its incorporation into drug-like molecules has already yielded several candidates that are entering preclinical evaluation.

The impact of this compound extends beyond academic research; it holds considerable promise for industrial applications as well. Pharmaceutical companies are increasingly investing in fluorinated compounds due to their favorable pharmacokinetic profiles. The ability to synthesize complex fluorinated structures efficiently has opened up new avenues for drug development pipelines. (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine exemplifies how structural innovation can lead to significant advancements in medicine.

In conclusion, (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-amine is a multifaceted compound with substantial implications for chemical biology and pharmaceutical science. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.